Cas no 25122-47-8 (Pregna-1,4-diene-3,20-dione,21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16b)-)

• Product Name: Pregna-1,4-diene-3,20-dione,21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16b)-
• CAS No: 25122-47-8
• MF: C₂₆H₃₄ClFO₅
• MW: 480.996571063995
• CID: 267207
• PubChem ID: 21116706
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16b)-
• (9xi,11beta,16beta)-21-Chloro-9-fluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl butyrate
• butanoic acid, (9xi,11beta,16beta)-21-chloro-9-fluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl ester
• EUMOSONE
• Q27284562
• Pregna-1,4-diene-3,20-dione, 21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11beta,16beta)-
• UNII-N51W309113
• (11.BETA.,16.BETA.)-21-CHLORO-9-FLUORO-11-HYDROXY-16-METHYL-17-(1-OXOBUTOXY)PREGNA-1,4-DIENE-3,20-DIONE
• [(8S, 9R, 10S, 11S, 13S, 14S, 16S, 17R)-17-(2-chloroacetyl)-9-fluoro-11-hydroxy-10, 13, 16-trimethyl-3-oxo-6, 7, 8, 11, 12, 14, 15, 16-octahydrocyclopenta[a]phenanthren-17-yl] butanoate
• 25122-47-8
• PREGNA-1,4-DIENE-3,20-DIONE, 21-CHLORO-9-FLUORO-11-HYDROXY-16-METHYL-17-(1-OXOBUTOXY)-, (11.BETA.,16.BETA.)-
• Clobetasol 17-butyrate
• ClobetasolButyrate
• N51W309113
• SCHEMBL565893

• Inchi： 1S/C26H34ClFO5/c1-5-6-22(32)33-26(21(31)14-27)15(2)11-19-18-8-7-16-12-17(29)9-10-23(16,3)25(18,28)20(30)13-24(19,26)4/h9-10,12,15,18-20,30H,5-8,11,13-14H2,1-4H3/t15-,18-,19-,20-,23-,24-,25-,26-/m0/s1
• InChI Key： DERCOWNWEPPIHD-SOMXGXJRSA-N
• SMILES： ClCC([C@]1([C@@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)OC(CCC)=O)=O

Computed Properties

• Exact Mass: 480.20802
• Monoisotopic Mass: 480.2078800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 945
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67